ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride
Overview
Description
Ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride (EDMBH) is a synthetic compound used in a variety of applications, ranging from drug development to the study of biological processes. EDMBH is a chiral compound that has been extensively studied in the past few decades due to its unique properties and potential applications.
Scientific Research Applications
Ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride has been used in a variety of scientific research applications, including drug development and the study of biological processes. It has been used to study the effects of chirality on drug action, as well as to investigate the effects of chiral compounds on enzyme activity. ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride has also been used in the study of drug metabolism, as well as to study the effects of chiral compounds on the pharmacokinetics of drugs.
Mechanism of Action
The mechanism of action of ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride is not fully understood. However, it is believed that the compound acts as a competitive inhibitor of enzymes involved in the metabolism of drugs. Specifically, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride has been shown to inhibit the cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride has been shown to inhibit the activity of other enzymes involved in drug metabolism, such as aldehyde oxidase and carboxylesterase.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride have not been extensively studied. However, there is evidence that ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride can affect the activity of certain enzymes involved in drug metabolism, as well as the pharmacokinetics of drugs. In addition, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride has been shown to inhibit the activity of certain enzymes involved in the synthesis of fatty acids, as well as the activity of certain enzymes involved in the metabolism of lipids.
Advantages and Limitations for Lab Experiments
The use of ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride in laboratory experiments has several advantages. First, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride is a chiral compound, which allows it to be used to study the effects of chiral compounds on drug action and enzyme activity. In addition, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride is relatively inexpensive and easy to obtain. However, there are some limitations to using ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride in laboratory experiments. For example, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride is not water-soluble, which limits its use in experiments involving aqueous solutions. In addition, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride is not very stable and may decompose over time.
Future Directions
The potential applications of ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride are vast and varied. Future research could focus on the development of more efficient synthesis methods for ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride, as well as the development of new applications for ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride. In addition, further research could be conducted to better understand the biochemical and physiological effects of ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride, as well as to explore its potential therapeutic applications. Finally, further research could also be conducted to explore the effects of ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride on drug metabolism and pharmacokinetics.
Synthesis Methods
Ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride is synthesized through a two-step process. First, ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate is synthesized from the reaction of ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoic acid and ethyl bromide. This reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The resulting product is then reacted with hydrochloric acid to produce ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride involves the reaction of ethyl acetoacetate with methyl vinyl ketone to form ethyl 3,3-dimethyl-4-oxobutenoate. This intermediate is then reacted with hydroxylamine hydrochloride to form ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate, which is subsequently converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Ethyl acetoacetate", "Methyl vinyl ketone", "Hydroxylamine hydrochloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with methyl vinyl ketone in the presence of a base catalyst to form ethyl 3,3-dimethyl-4-oxobutenoate.", "Step 2: Ethyl 3,3-dimethyl-4-oxobutenoate is reacted with hydroxylamine hydrochloride in the presence of a base catalyst to form ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate.", "Step 3: Ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate is reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2770495-24-2 |
Product Name |
ethyl 4-amino-2-hydroxy-3,3-dimethylbutanoate hydrochloride |
Molecular Formula |
C8H18ClNO3 |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
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